Cas no 1806473-59-5 (2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole)

• Product Name: 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole
• CAS No: 1806473-59-5
• MF: C₁₀H₇BrF₂N₂O
• MW: 289.076188325882
• CID: 4824219
• Update Time: 2025-05-19

2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole

• Inchi： 1S/C10H7BrF2N2O/c11-3-7-14-8-5(4-16)1-2-6(10(12)13)9(8)15-7/h1-2,4,10H,3H2,(H,14,15)
• InChI Key： MYMGXPWHHCMOIH-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(C(F)F)=CC=C(C=O)C=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole

Recent Advances in the Study of 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole (CAS: 1806473-59-5)

2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole (CAS: 1806473-59-5) is a novel benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole involves a multi-step process, starting from commercially available benzimidazole precursors. Key steps include bromination at the 2-position, difluoromethylation at the 4-position, and formylation at the 7-position. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological studies. Researchers have also explored its reactivity, particularly the bromomethyl group, which serves as a versatile handle for further derivatization.

In terms of biological activity, 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole has demonstrated potent inhibitory effects against several kinases, including those involved in cancer cell proliferation and survival. Mechanistic studies suggest that the compound interacts with the ATP-binding site of these kinases, thereby disrupting their catalytic activity. Additionally, its difluoromethyl and formyl groups contribute to enhanced binding affinity and selectivity, making it a valuable scaffold for the design of next-generation kinase inhibitors.

Recent in vitro and in vivo studies have further validated the therapeutic potential of this compound. For instance, in cancer cell lines, it has shown significant antiproliferative activity, with IC50 values in the low micromolar range. Moreover, preliminary animal studies indicate good pharmacokinetic properties and tolerable toxicity profiles, suggesting its suitability for further preclinical development. These findings underscore the compound's potential as a lead candidate for oncology drug discovery.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole. Researchers are actively investigating strategies to improve its solubility, metabolic stability, and target specificity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of analogs with enhanced therapeutic profiles.

In conclusion, 2-Bromomethyl-4-difluoromethyl-7-formyl-1H-benzimidazole (CAS: 1806473-59-5) represents a promising chemical entity in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable tool for understanding kinase biology and developing novel therapeutics. Ongoing research efforts are expected to further elucidate its potential and pave the way for its translation into clinical applications.